(+/-)-Nicotine
(+/-)-Nicotine
(±)-Nicotine is the racemic mixture of the dominant alkaloid found in tobacco plants. It acts as an agonist at neuronal nicotinic acetylcholine receptors (nAChRs; Kis = 481 and 11.1 nM for α3β4 and α4β2 subtypes, respectively) and possesses addictive and teratogenic properties. (−)-(S)-Nicotine is significantly more active at binding nAChRs compared to the (+)-(R) antipode, thus nicotine is typically synthesized as (−)-(S)-nicotine with only 0.2-1% of the (+)-(R) isomer present.
Brand Name:
Vulcanchem
CAS No.:
22083-74-5
VCID:
VC20775046
InChI:
InChI=1S/C10H14N2/c1-12-7-3-5-10(12)9-4-2-6-11-8-9/h2,4,6,8,10H,3,5,7H2,1H3
SMILES:
CN1CCCC1C2=CN=CC=C2
Molecular Formula:
C10H14N2
Molecular Weight:
162.23 g/mol
(+/-)-Nicotine
CAS No.: 22083-74-5
Cat. No.: VC20775046
Molecular Formula: C10H14N2
Molecular Weight: 162.23 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | (±)-Nicotine is the racemic mixture of the dominant alkaloid found in tobacco plants. It acts as an agonist at neuronal nicotinic acetylcholine receptors (nAChRs; Kis = 481 and 11.1 nM for α3β4 and α4β2 subtypes, respectively) and possesses addictive and teratogenic properties. (−)-(S)-Nicotine is significantly more active at binding nAChRs compared to the (+)-(R) antipode, thus nicotine is typically synthesized as (−)-(S)-nicotine with only 0.2-1% of the (+)-(R) isomer present. |
|---|---|
| CAS No. | 22083-74-5 |
| Molecular Formula | C10H14N2 |
| Molecular Weight | 162.23 g/mol |
| IUPAC Name | 3-(1-methylpyrrolidin-2-yl)pyridine |
| Standard InChI | InChI=1S/C10H14N2/c1-12-7-3-5-10(12)9-4-2-6-11-8-9/h2,4,6,8,10H,3,5,7H2,1H3 |
| Standard InChI Key | SNICXCGAKADSCV-UHFFFAOYSA-N |
| SMILES | CN1CCCC1C2=CN=CC=C2 |
| Canonical SMILES | CN1CCCC1C2=CN=CC=C2 |
| Appearance | Assay:≥98%A neat oil |
| Flash Point | 95 °C c.c. |
| Melting Point | -80 °C |
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